![molecular formula C5H2Cl3NO2 B143957 3,5-dichloro-6-(chloromethyl)-2H-1,4-oxazin-2-one CAS No. 131882-08-1](/img/structure/B143957.png)
3,5-dichloro-6-(chloromethyl)-2H-1,4-oxazin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,5-dichloro-6-(chloromethyl)-2H-1,4-oxazin-2-one is a chemical compound that has been studied extensively in scientific research due to its potential applications in various fields. Also known as DCCHO, this compound belongs to the family of oxazinones and has a molecular formula of C6H3Cl3NO2.
Mechanism of Action
The mechanism of action of DCCHO is not fully understood, but it is believed to act as a nucleophile and react with electrophilic groups in the target molecule. DCCHO has been shown to inhibit the growth of various plants and insects by disrupting their metabolic processes.
Biochemical and Physiological Effects:
DCCHO has been shown to have various biochemical and physiological effects in different organisms. In plants, DCCHO has been shown to inhibit the growth of roots and shoots by disrupting the metabolic processes involved in cell division and elongation. In insects, DCCHO has been shown to inhibit the activity of certain enzymes involved in the metabolism of carbohydrates and lipids.
Advantages and Limitations for Lab Experiments
DCCHO has several advantages for use in lab experiments, including its high purity and stability. However, one of the main limitations of DCCHO is its potential toxicity, which can pose a risk to researchers working with the compound. Therefore, proper safety measures should be taken when handling DCCHO in lab experiments.
Future Directions
For research on DCCHO include the development of new synthetic methods and further investigation of its potential applications.
Synthesis Methods
The synthesis of DCCHO involves the reaction of 3,5-dichloro-2-hydroxybenzaldehyde with chloroacetyl chloride in the presence of a base such as pyridine. The resulting product is then treated with hydroxylamine hydrochloride to form the oxime derivative, which is then cyclized to form the final product, DCCHO. This synthesis method has been used in various studies to produce DCCHO for further research.
Scientific Research Applications
DCCHO has been studied extensively in scientific research due to its potential applications in various fields. One of the main applications of DCCHO is in the field of organic synthesis, where it has been used as a reagent in the synthesis of various compounds. DCCHO has also been studied for its potential use as a herbicide and insecticide due to its ability to inhibit the growth of plants and insects.
Properties
131882-08-1 | |
Molecular Formula |
C5H2Cl3NO2 |
Molecular Weight |
214.43 g/mol |
IUPAC Name |
3,5-dichloro-6-(chloromethyl)-1,4-oxazin-2-one |
InChI |
InChI=1S/C5H2Cl3NO2/c6-1-2-3(7)9-4(8)5(10)11-2/h1H2 |
InChI Key |
DOCFUAXGXIDGHN-UHFFFAOYSA-N |
SMILES |
C(C1=C(N=C(C(=O)O1)Cl)Cl)Cl |
Canonical SMILES |
C(C1=C(N=C(C(=O)O1)Cl)Cl)Cl |
synonyms |
2H-1,4-Oxazin-2-one, 3,5-dichloro-6-(chloromethyl)- |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.